Cas no 76781-42-5 (Quinazoline, 5,6,7,8-tetrahydro-4-(4-morpholinyl)-2-(1-piperazinyl)-)
76781-42-5 structure
Product Name:Quinazoline, 5,6,7,8-tetrahydro-4-(4-morpholinyl)-2-(1-piperazinyl)-
CAS No:76781-42-5
MF:C16H25N5O
MW:303.402602910995
CID:537248
PubChem ID:12608455
Update Time:2025-04-19
Quinazoline, 5,6,7,8-tetrahydro-4-(4-morpholinyl)-2-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- Quinazoline, 5,6,7,8-tetrahydro-4-(4-morpholinyl)-2-(1-piperazinyl)-
- 4-(2-piperazin-1-yl-5,6,7,8-tetrahydroquinazolin-4-yl)morpholine
- DTXSID30504248
- 4-(Morpholin-4-yl)-2-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline
- SCHEMBL11284575
- 76781-42-5
-
- Inchi: 1S/C16H25N5O/c1-2-4-14-13(3-1)15(20-9-11-22-12-10-20)19-16(18-14)21-7-5-17-6-8-21/h17H,1-12H2
- InChI Key: MAZUXSZWOQHVNU-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C1=C2C(CCCC2)=NC(=N1)N1CCNCC1
Computed Properties
- Exact Mass: 303.20591044g/mol
- Monoisotopic Mass: 303.20591044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 53.5Ų
Quinazoline, 5,6,7,8-tetrahydro-4-(4-morpholinyl)-2-(1-piperazinyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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